Cas no 116528-06-4 (2-oxoethyl 2-methylpropanoate)
2-oxoethyl 2-methylpropanoate structure
Product Name:2-oxoethyl 2-methylpropanoate
CAS No:116528-06-4
MF:C6H10O3
MW:130.141802310944
CID:2614837
PubChem ID:22708884
Update Time:2025-04-21
2-oxoethyl 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-oxoethyl 2-methylpropanoate
- 116528-06-4
- DTXSID20627652
- SCHEMBL3081144
-
- Inchi： 1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h3,5H,4H2,1-2H3
- InChI Key： CSHAFUNPZJHCDD-UHFFFAOYSA-N
- SMILES： O(CC=O)C(C(C)C)=O
Computed Properties
- Exact Mass: 130.062994177Da
- Monoisotopic Mass: 130.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.4Ų
2-oxoethyl 2-methylpropanoate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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